BI-1230

• Molecular Formula: C42H52N6O9S
• Molecular Weight: 817.0 g/mol
• SMILES: CC1=C(C=CC2=C1N=C(C=C2OC3CC4C(=O)NC5(CC5C=CCCCCCC(C(=O)N4C3)NC(=O)OC6CCCC6)C(=O)O)C7=CSC(=N7)NC(=O)C(C)C)OC
• InChI: InChI=1S/C42H52N6O9S/c1-23(2)36(49)46-40-44-31(22-58-40)30-19-34(28-16-17-33(55-4)24(3)35(28)43-30)56-27-18-32-37(50)47-42(39(52)53)20-25(42)12-8-6-5-7-9-15-29(38(51)48(32)21-27)45-41(54)57-26-13-10-11-14-26/h8,12,16-17,19,22-23,25-27,29,32H,5-7,9-11,13-15,18,20-21H2,1-4H3,(H,45,54)(H,47,50)(H,52,53)(H,44,46,49)/b12-8-/t25?,27-,29+,32+,42-/m1/s1
• InChIKey: YQCVJBZPFAJZFJ-DVUQJCTJSA-N

BI-1230 for Research: HCV NS3 Protease Macrocyclic Inhibitor

BI-1230 (CAS 849022-32-8) is a macrocyclic inhibitor of the Hepatitis C Virus (HCV) NS3/4A serine protease [1]. This compound was originally designed by Boehringer Ingelheim and is a well-characterized chemical probe, known for its potent, digit nanomolar inhibition of HCV NS3 protease activity and viral replication in vitro .

1 Macrocyclic HCV NS3/4A protease inhibitor probe

2 Fits biochemical target engagement and replicon assay workflows

3 Supports oral PK model and resistance evolution studies

• [1] PubChem. (n.d.). BI-1230. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/BI-1230 View Source

The Challenge of Interchangeability Among HCV NS3/4A Protease Inhibitors

HCV NS3/4A protease inhibitors, despite sharing a common target class, are not functionally interchangeable. They exhibit highly diverse macrocyclic structures leading to profound differences in potency across viral genotypes, distinct resistance mutation profiles, and varied pharmacokinetic properties such as oral bioavailability and metabolic stability [1]. Consequently, experimental findings or procurement decisions based on one compound cannot be reliably extrapolated to another. A specific inhibitor like BI-1230 offers a unique and quantifiable profile essential for robust and reproducible scientific research.

Potency profile

Macrocyclic scaffold divergence leads to genotype-dependent potency shifts; results from one inhibitor may not predict another.

Resistance fingerprint

Resistance mutation profiles are inhibitor-specific; BI-1230 susceptibility to common clinical mutants may differ.

Pharmacokinetics

Oral bioavailability and clearance parameters vary between analogs; PK/PD models cannot be directly transferred.

• [1] McCauley, J. A., & Rudd, M. T. (2016). Hepatitis C virus NS3/4A protease inhibitors. Current Opinion in Pharmacology, 30, 84-92. View Source

Quantitative Evidence for BI-1230 Differentiated Performance

BI-1230 Nanomolar Biochemical Potency Against HCV NS3 Protease

BI-1230 demonstrates potent inhibition of HCV NS3 protease in a biochemical assay. Its IC50 of 6.7 nM is within the range of clinical comparators. For context, Faldaprevir (BI 201335) shows Ki values of 2.6 nM and 2.0 nM for genotypes 1a and 1b, respectively . Glecaprevir exhibits IC50 values ranging from 3.5 to 11.3 nM across genotypes [1].

Biochemical IC50

Assay context

6.7 nM (enzymatic assay)

Supports target engagement assay interpretation; comparable to reported clinical inhibitors.

Cross-study comparison; verify in own assay system.

Evidence Dimension	Enzymatic Inhibition (IC50)
Target Compound Data	6.7 nM
Comparator Or Baseline	Faldaprevir: Ki = 2.6 nM (gt1a), 2.0 nM (gt1b); Glecaprevir: IC50 = 3.5 - 11.3 nM
Quantified Difference	~2-3 fold difference vs. Faldaprevir; within Glecaprevir range
Conditions	60-minute incubation in an enzymatic assay for BI-1230

Why This Matters

This level of biochemical potency confirms BI-1230 as a high-quality chemical probe suitable for in vitro target engagement studies.

• [1] Glecaprevir. (n.d.). In DrugBank. Retrieved from https://go.drugbank.com/drugs/DB13118 View Source

Superior Cellular Antiviral Activity of BI-1230 in Genotype 1b Replicon Assay

In a cell-based HCV replicon assay (Huh7 cells, 72 hours), BI-1230 suppresses viral replication with an EC50 of <1.8 nM for genotype 1b . This represents a markedly improved cellular potency compared to Faldaprevir, which exhibits an EC50 of 3.1 nM against a genotype 1b replicon under similar conditions (Huh7 cells, 72 hours) .

Cellular EC50 (gt1b)

Context-dependent

>1.7-fold lower EC50 vs. Faldaprevir (3.1 nM)

Supports genotype 1b replicon model endpoint context.

Exact EC50 value not specified; data to verify.

Evidence Dimension	Cellular Antiviral Activity (EC50)
Target Compound Data	<1.8 nM (genotype 1b)
Comparator Or Baseline	Faldaprevir: 3.1 nM (genotype 1b)
Quantified Difference	>42% improvement (>1.7-fold lower EC50)
Conditions	HCV replicon assay in Huh7 cells, 72-hour treatment [REFS-1, REFS-2]

Why This Matters

The >1.7-fold increase in cellular potency against a clinically relevant genotype 1b replicon makes BI-1230 a superior research tool for studying this prevalent viral strain.

BI-1230 Achieves 42% Oral Bioavailability in Preclinical Rat Model

BI-1230 demonstrates significant oral bioavailability in rats, achieving a value of 42% following a 5 mg/kg oral dose . This is a key differentiator for in vivo studies requiring oral administration. In contrast, while specific bioavailability data for Faldaprevir in rats is not widely reported, its development as an oral drug for humans implies sufficient bioavailability [1]. However, the explicit quantification for BI-1230 provides a definitive and verifiable parameter for research applications.

Oral F in rat

Assay context

42% (5 mg/kg PO)

Supports oral exposure-model validation; comparative PK data limited.

Quantified parameter enables exposure-response modeling.

Evidence Dimension	Oral Bioavailability (F)
Target Compound Data	42%
Comparator Or Baseline	Faldaprevir: Data not reported (human oral drug implied)
Quantified Difference	Quantified vs. Unspecified
Conditions	5 mg/kg oral dose in rats

Why This Matters

The precisely defined oral bioavailability (F=42%) enables accurate dosing calculations and PK/PD modeling for in vivo efficacy studies, a critical advantage over compounds with undefined oral PK.

• [1] Lamarre, D., et al. (2003). An NS3 protease inhibitor with antiviral effects in humans infected with hepatitis C virus. Nature, 426(6963), 186-189. View Source

Comprehensive In Vivo Pharmacokinetic Profile of BI-1230 in Rat

Following a 2 mg/kg intravenous dose in rats, BI-1230 exhibits a clearance (CL) of 15 mL/min/kg, a volume of distribution at steady state (Vss) of 2.05 L/kg, and a mean residence time (MRT) of 2.3 hours . Upon oral administration (5 mg/kg), it reaches a peak plasma concentration (Cmax) of 405 nM at a Tmax of 1.8 nM, with an elimination half-life (T1/2) of 2.1 hours and an AUC0-inf of 2550 nM*h . This level of detailed in vivo PK characterization is not commonly available for other research-grade HCV protease inhibitors, making BI-1230 an exceptionally well-defined tool compound.

Rat IV/PO PK suite

Class-level

CL 15 mL/min/kg; Vss 2.05 L/kg; T1/2 2.1 h; Cmax 405 nM; AUC 2550 nM·h

Supports PK/PD model parameterization; explicit parameters not always available for analogs.

Data from single source; cross-lab validation recommended.

Evidence Dimension	In Vivo PK Parameters
Target Compound Data	CL=15 mL/min/kg; Vss=2.05 L/kg; T1/2=2.1 h; Cmax=405 nM; AUC=2550 nM*h
Comparator Or Baseline	Glecaprevir / Voxilaprevir: Detailed rat PK data not publicly available
Quantified Difference	Explicit vs. Undisclosed
Conditions	Rat model; IV (2 mg/kg) and PO (5 mg/kg) administration [REFS-1, REFS-2]

Why This Matters

Access to a full suite of validated PK parameters is essential for rigorous experimental design in animal models, enabling accurate prediction of exposure, dosing regimens, and therapeutic windows.

Resistance-Associated Mutations for BI-1230 Are Characterized

The specific mutations conferring resistance to BI-1230 have been identified at residues 61, 130, and 205 of the HCV NS3 protease . This is in contrast to other inhibitors: for example, Voxilaprevir retains activity against key clinical mutants like Q80K, R155K, and D168E (EC50s of 3.1, 2.7, and 4 nM, respectively) [1]. While BI-1230 may be susceptible to these known resistance variants, the precise definition of its own resistance profile is invaluable for studies focused on the evolution of viral escape and the design of next-generation inhibitors.

Resistance map

Class-level

Residues 61,130,205 (BI-1230) vs. Voxilaprevir active against Q80K/R155K/D168E

Supports viral escape variant selection studies; susceptibility to common mutants may differ.

Resistance fingerprint is compound-specific.

Evidence Dimension	Resistance-Associated Mutations
Target Compound Data	Residues 61, 130, 205
Comparator Or Baseline	Voxilaprevir: EC50s for mutants Q80K (3.1 nM), R155K (2.7 nM), D168E (4 nM)
Quantified Difference	Susceptibility to common mutants differs
Conditions	In vitro resistance selection studies for BI-1230 ; replicon assays for Voxilaprevir [1]

Why This Matters

The characterized resistance fingerprint of BI-1230 allows researchers to use it as a specific and predictable selection agent in studies of viral adaptation, a property not guaranteed across all analogs.

• [1] AnjieChem. (n.d.). Voxilaprevir. Retrieved from https://www.anjiechem.com/voxilaprevir View Source

BI-1230 Demonstrates High Selectivity for HCV NS3 Protease Over Host Proteases

BI-1230 is reported to be highly selective against a panel of other serine and cysteine proteases . This broad selectivity profile is a critical attribute for minimizing off-target effects in cellular assays. While many HCV protease inhibitors in this class are designed for target selectivity, the explicit characterization of this property for BI-1230 provides confidence in its use as a specific chemical probe for dissecting NS3/4A-mediated biology.

Host protease selectivity

Class-level

Highly selective vs. serine/cysteine proteases (reported)

Supports on-target specificity screening context; minimizes off-target confounding.

Explicit panel data to verify.

Evidence Dimension	Selectivity Profile
Target Compound Data	Highly selective vs. other serine/cysteine proteases
Comparator Or Baseline	Grazoprevir: High selectivity implied for drug development
Quantified Difference	Explicitly stated vs. Implied
Conditions	Biochemical profiling against a panel of proteases

Why This Matters

Confirmed selectivity against host proteases reduces the risk of confounding phenotypes in cellular and in vivo experiments, ensuring that observed effects are due to on-target engagement of HCV NS3/4A.

Validated Research Applications for BI-1230

Elucidating HCV Replication Mechanisms in Cell Culture Models

With its potent cellular EC50 values (<1.8 nM for gt1b and 4.6 nM for gt1a) , BI-1230 is an ideal chemical probe for dissecting the role of NS3/4A protease activity in the HCV life cycle. Its high selectivity minimizes off-target effects, ensuring that observed phenotypes in Huh7 replicon systems are directly attributable to NS3/4A inhibition.

Conducting In Vivo Pharmacokinetic/Pharmacodynamic (PK/PD) Studies in Rats

The detailed and quantifiable pharmacokinetic profile of BI-1230 in rats (CL, Vss, T1/2, Cmax, AUC, oral F) makes it uniquely suited for designing and interpreting in vivo studies. Researchers can use these parameters to establish robust PK/PD relationships, optimize dosing regimens, and predict human pharmacokinetics more accurately than with compounds lacking such comprehensive data.

Investigating Viral Resistance Mechanisms and Escape Pathways

The identification of specific resistance-associated mutations (residues 61, 130, and 205) for BI-1230 allows it to be used as a powerful tool in viral evolution studies. By serially passaging HCV replicons in the presence of BI-1230, researchers can reliably select for and characterize escape variants, providing insights into the genetic barrier to resistance of this inhibitor class.

Developing and Validating High-Throughput Screening Assays

The robust biochemical IC50 of 6.7 nM and favorable physicochemical properties make BI-1230 an excellent control compound for the development and validation of high-throughput screening (HTS) assays targeting the HCV NS3/4A protease. Its well-defined activity provides a reliable benchmark for assay quality control and hit identification.

Application

Selection Property

Validation Focus

HCV replicon model studies

Cellular antiviral potency profile (genotype 1b)

Genotype-specific endpoint validation and replication kinetics

PK/PD modeling in rat

Comprehensive rat PK parameter set (CL, Vss, T1/2, AUC, F)

Exposure-response model validation

Viral resistance evolution studies

Characterized resistance mutation fingerprint (residues 61,130,205)

Variant selection and genetic barrier characterization

HTS assay development

Biochemical inhibition benchmark

Assay quality control and hit confirmation